Cas no 1260899-39-5 (3-(3,4-dimethylphenyl)azetidine)

• Product Name: 3-(3,4-dimethylphenyl)azetidine
• CAS No: 1260899-39-5
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD17480927
• CID: 4565609
• PubChem ID: 82280235
• Update Time: 2025-06-11

3-(3,4-dimethylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dimethylphenyl)azetidine
• 3-(3,4-dimethylphenyl)azetidine

• MDL： MFCD17480927
• Inchi： 1S/C11H15N/c1-8-3-4-10(5-9(8)2)11-6-12-7-11/h3-5,11-12H,6-7H2,1-2H3
• InChI Key： RAXTZISFRLWBQO-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(C)C(C)=C2)C1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(3,4-dimethylphenyl)azetidine

Professional Introduction to Compound with CAS No. 1260899-39-5 and Product Name: 3-(3,4-dimethylphenyl)azetidine

The compound with the CAS number 1260899-39-5 and the product name 3-(3,4-dimethylphenyl)azetidine represents a significant advancement in the field of pharmaceutical chemistry. This azetidine derivative, characterized by its 3-(3,4-dimethylphenyl)azetidine structure, has garnered considerable attention due to its unique chemical properties and potential applications in medicinal chemistry. Azetidine derivatives are known for their structural versatility and have been explored in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer agents. The presence of the 3,4-dimethylphenyl group in this molecule enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in drug discovery research. The 3-(3,4-dimethylphenyl)azetidine molecule exemplifies this trend by combining a rigid azetidine core with an aromatic substituent that can modulate electronic and steric properties. This combination allows for fine-tuning of the compound's interactions with biological targets, which is crucial for achieving high efficacy and selectivity. The 3,4-dimethylphenyl moiety, in particular, has been shown to influence the compound's binding affinity and metabolic stability, making it an attractive feature for drug design.

One of the most compelling aspects of 3-(3,4-dimethylphenyl)azetidine is its potential as a scaffold for developing new therapeutic agents. The azetidine ring is a privileged structure in medicinal chemistry due to its ability to mimic more complex cyclic motifs while maintaining a manageable size and conformational flexibility. This characteristic makes it an ideal candidate for exploring new pharmacophores. Additionally, the 3,4-dimethylphenyl group provides a hydrophobic anchor that can interact favorably with lipid-rich environments in biological membranes, which is often essential for drug-receptor binding.

Recent studies have highlighted the importance of azetidine derivatives in addressing unmet medical needs. For instance, modifications of the azetidine core have led to compounds with enhanced activity against various disease targets. The 3-(3,4-dimethylphenyl)azetidine derivative has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary experiments suggest that this compound exhibits promising interactions with targets involved in inflammatory pathways, making it a candidate for further development as an anti-inflammatory agent.

The synthesis of 3-(3,4-dimethylphenyl)azetidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 3,4-dimethylphenyl group into the azetidine scaffold necessitates careful consideration of synthetic strategies to avoid unwanted side reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and directed ortho-metalation (DoM), have been employed to streamline the synthesis process. These methods not only improve efficiency but also enhance the overall quality of the final product.

In terms of pharmacokinetic properties, 3-(3,4-dimethylphenyl)azetidine has shown encouraging results in preclinical studies. The presence of the 3,4-dimethylphenyl group contributes to favorable solubility and metabolic stability, which are critical factors for drug bioavailability and duration of action. Additionally, computational modeling studies have suggested that this compound may exhibit good oral bioavailability and low toxicity profiles. These findings are particularly promising for advancing towards clinical development.

The potential applications of 3-(3,4-dimethylphenyl)azetidine extend beyond anti-inflammatory therapy. Researchers are exploring its utility in other therapeutic areas, including antimicrobial and anticancer treatments. The unique structural features of this molecule make it a versatile platform for designing compounds with targeted biological activities. For example, modifications at the nitrogen atom of the azetidine ring could lead to derivatives with enhanced binding affinity to specific enzymes or receptors involved in cancer pathways.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. The development of novel heterocyclic compounds like 3-(3,4-dimethylphenyl)azetidine represents a key step forward in creating more effective and personalized therapies. By leveraging advanced synthetic methods and computational tools, scientists can rapidly identify promising candidates for further investigation. This iterative process is essential for translating basic research into tangible medical breakthroughs.

The future prospects for 1260899-39-5, under its product name 3-(3,4-dimethylphenyl)azetidine, are bright indeed. Continued research efforts will focus on optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in bringing this compound from bench to market. As we move forward，the potential benefits of this innovative molecule are poised to make significant contributions to human health.